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Compound of Interest

4-Methylcyclohex-3-
Compound Name:
enecarbaldehyde

cat. No.: B3056962

An In-Depth Technical Guide to 4-Methylcyclohex-3-enecarbaldehyde

This technical guide provides a comprehensive overview of 4-methylcyclohex-3-
enecarbaldehyde, including its IUPAC nomenclature, synonyms, and key physicochemical
properties. It is intended for researchers, scientists, and professionals in the field of drug
development and chemical synthesis.

IUPAC Name and Synonyms

The systematic IUPAC name for this compound is 4-methylcyclohex-3-ene-1-carbaldehyde[1]
[2][3]. It is a cyclic aldehyde and a derivative of cyclohexene. The molecule exists as a racemic
mixture, though specific stereocisomers such as (1R)-4-methylcyclohex-3-ene-1-carbaldehyde
are also recognized[4].

The compound is known by several synonyms in scientific literature and chemical databases.
These alternative names are often based on older nomenclature systems or are supplier-
specific identifiers.

Logical Relationship of Synonyms
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Caption: IUPAC name and common synonyms for 4-methylcyclohex-3-enecarbaldehyde.

A comprehensive list of synonyms includes:

4-Methyl-3-cyclohexene-1-carboxaldehyde[1][5]

3-Cyclohexene-1-carboxaldehyde, 4-methyl-[1][3][6]

4-methylcyclohex-3-enecarbaldehyde[3][6]

1-Cyclohexene-4-carboxaldehyde, 1-methyl-[3][7]

4-methyl-3-cyclohexenecarboxaldehyde[1][5]
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Physicochemical Properties

The following table summarizes the key quantitative data and computed properties for 4-

methylcyclohex-3-enecarbaldehyde.

Property Value Reference
Molecular Formula CsH120 [1][2]
Molecular Weight 124.18 g/mol [1]

CAS Number 7560-64-7 [11[3]
Boiling Point 176:1 C at7eommAg [51[6]

(estimated)

Flash Point 55.3 °C (estimated) [51[6]
Density 0.998 g/cm? [5]

Vapor Pressure

1.11 mmHg at 25 °C

[5]

XLogP3 11 [4]15]
Hydrogen Bond Donor Count 0 [5]
Hydrogen Bond Acceptor

ydrog p 1 [5]
Count
Rotatable Bond Count 1 [5]

Exact Mass

124.088815 u

[4]1(5]

Experimental Protocols

While a specific protocol for the synthesis of 4-methylcyclohex-3-enecarbaldehyde is not

readily available in the provided context, a well-documented synthesis for a closely related

compound, 4-methylcyclohexene, involves the acid-catalyzed dehydration of 4-

methylcyclohexanol[8][9]. This procedure illustrates a common synthetic route for introducing

unsaturation into a cyclohexyl ring system.

Synthesis of 4-Methylcyclohexene from 4-Methylcyclohexanol
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This protocol details the dehydration of an alcohol to form an alkene, which is a foundational
reaction in organic synthesis.

Materials:

4-methylcyclohexanol (1.5 mL)

e 85% Phosphoric acid (HsPOa4) (0.40 mL)

o Concentrated Sulfuric acid (H2SOa4) (6 drops)
e Anhydrous sodium sulfate (Na2S0a4)

e 5-mL conical vial with spin vane

» Hickman distillation head

» Water-cooled condenser

e Heating mantle or sand bath

Procedure:

e Reaction Setup: In a tared 5-mL conical vial containing a spin vane, combine 1.5 mL of 4-
methylcyclohexanol, 0.40 mL of 85% phosphoric acid, and six drops of concentrated sulfuric
acid[8].

o Distillation: Attach a Hickman distillation head and a water-cooled condenser to the vial. Heat
the mixture to 160-180 °C while stirring[8][9]. The product, 4-methylcyclohexene, will co-distill
with water.

o Collection: Periodically collect the distillate from the well of the Hickman head into a clean
collection vial[8][9]. Continue distillation until no more product is formed.

o Workup: Allow the collected distillate to separate into two layers. Remove the lower aqueous
layer.
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e Drying: Transfer the organic layer (the product) to a clean, dry test tube and add a small
amount of anhydrous sodium sulfate to remove any residual water. Allow it to stand for 15
minutes|[8].

« |solation: Carefully transfer the dry product to a pre-weighed, clean vial to determine the final
mass and calculate the yield.

Experimental Workflow for Synthesis of 4-Methylcyclohexene
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Reaction Preparation

1. Combine Reactants:
4-methylcyclohexanol
+ H3PO4 + H2S0a4

Reaction %Distillation

2. Heat to 160-180 °C

Distillation

3. Collect Distillate
(4-methylcyclohexene + H20)

Product*lsolation

4. Separate Aqueous Layer

l

5. Dry Organic Layer
(with Na2S0a4)

l

6. Isolate Final Product

Click to download full resolution via product page

Caption: Workflow for the synthesis of 4-methylcyclohexene via acid-catalyzed dehydration.

Biological and Industrial Relevance
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4-Methylcyclohex-3-enecarbaldehyde and related compounds are of interest in the study of
natural products and synthetic chemistry[4][10]. While specific biological signaling pathways
involving this exact molecule are not detailed in the provided search results, its structural motifs
are found in various monocyclic monoterpenoids, a class of organic compounds with diverse
biological activities[11]. Its potential applications could be in the fragrance and flavor industry,
although some sources indicate it is not currently used for such purposes[7]. Further research
is needed to fully elucidate its biological role and potential applications in drug development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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